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Executive Summary

The urgent need to mitigate carbon dioxide (CO2) emissions has spurred research into
innovative and cost-effective carbon capture technologies. Among these, solvent-based
absorption processes are the most mature. While aqueous ammonia has been recognized for
its high CO2 absorption capacity, low cost, and stability, challenges such as high volatility and
significant energy requirements for regeneration have hindered its widespread adoption. This
technical guide provides an in-depth initial investigation into the use of a blended ammonia-
ethanol solvent for CO2 capture. The addition of ethanol as an anti-solvent offers a promising
pathway to reduce the energy penalty associated with solvent regeneration by promoting the
precipitation of ammonium bicarbonate. This document outlines the core principles,
experimental protocols, and key performance data associated with this approach, intended to
serve as a foundational resource for researchers and professionals in the field.

Introduction

Post-combustion carbon capture (PCC) using chemical solvents is a leading strategy for
reducing greenhouse gas emissions from industrial sources. Aqueous ammonia (NH3)
solutions have several advantages over traditional amine-based solvents, including a higher
theoretical CO2 loading capacity (mole of CO2 per mole of absorbent), resistance to
degradation by flue gas impurities like SOx and NOx, and lower solvent cost. However, the high
energy demand for stripping CO2 from the rich solution remains a significant economic barrier.
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The innovative use of organic solvents, such as ethanol, in conjunction with aqueous ammonia
aims to address this challenge. Ethanol acts as an anti-solvent, reducing the solubility of the
primary CO2 capture product, ammonium bicarbonate (NH4HCQO3), in the aqueous solution.
This promotes the precipitation of NHAHCO3, allowing for its solid-liquid separation from the
bulk solvent. The captured CO2 can then be liberated by heating the solid bicarbonate, a
process that requires significantly less energy than heating the entire volume of the absorbent
solution.

This guide details the fundamental chemistry, experimental procedures for evaluation, and
available performance data for the ammonia-ethanol system. It is designed to provide a
comprehensive starting point for further research and development in this promising area of
carbon capture.

Core Principles and Chemical Pathways

The capture of CO2 using an aqueous ammonia-ethanol solvent involves a series of chemical
reactions. Initially, CO2 dissolves in water to form carbonic acid, which then reacts with
ammonia to form ammonium bicarbonate and ammonium carbamate. The presence of ethanol
reduces the solubility of ammonium bicarbonate, shifting the equilibrium towards its
precipitation.

Key Chemical Reactions:

The primary reactions in the aqueous ammonia-CO2 system are:

CO2 Hydrolysis: CO2 + H20 = H2CO3

e Ammonia Hydrolysis: NH3 + H20 = NH4+ + OH-

Bicarbonate Formation: H2CO3 + NH3 = NH4+ + HCO3-

Carbamate Formation: 2NH3 + CO2 & NH2COONH4

Precipitation: NH4+ + HCO3- (in ethanol/water) -~ NH4HCO3(s)

The regeneration step involves the thermal decomposition of the precipitated ammonium
bicarbonate:
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» Regeneration: NHAHCO3(s) + heat - NH3(g) + CO2(g) + H20(l)

Signaling Pathway of CO2 Capture and Regeneration

Click to download full resolution via product page

Caption: CO2 Capture and Regeneration Workflow.

Experimental Protocols

This section provides a generalized methodology for the laboratory-scale investigation of CO2
capture using an ammonia-ethanol solvent.

Materials and Equipment

e Reagents: Anhydrous ammonia (or agueous ammonia solution of known concentration),
absolute ethanol, deionized water, gaseous CO2 (e.g., 15% CO2 in N2 to simulate flue gas),
nitrogen (for purging).

¢ Glassware: Gas washing bottles (bubblers), round-bottom flasks, condensers, graduated
cylinders, beakers.

o Equipment: Mass flow controllers, a thermostatically controlled water bath, a magnetic stirrer
with a heating plate, a pH meter, a balance, a gas chromatograph (GC) or non-dispersive
infrared (NDIR) sensor for CO2 analysis, and equipment for titration.

Solvent Preparation
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e Prepare a stock solution of aqueous ammonia of the desired concentration (e.g., 5-15 wt%)
by bubbling anhydrous ammonia into chilled deionized water or by diluting a concentrated
agueous ammonia solution. The concentration should be verified by titration with a standard
acid.

» Prepare the ammonia-ethanol solvent by mixing the aqueous ammonia solution with
absolute ethanol to achieve the desired volume ratio (e.g., 10-50% v/v ethanol). Prepare the
solution in a fume hood due to the volatility of ammonia.

CO2 Absorption Procedure

o Assemble the absorption setup, consisting of a gas washing bottle containing a known
volume and concentration of the ammonia-ethanol solvent, placed in a thermostatic water
bath to maintain a constant temperature (e.g., 25-40°C).

o Connect the gas inlet of the washing bottle to the simulated flue gas source via a mass flow
controller.

o Connect the gas outlet to a gas analyzer (GC or NDIR) to measure the CO2 concentration in
the exiting gas stream.

o Start the flow of the simulated flue gas at a known flow rate (e.g., 100-500 mL/min).

e Record the outlet CO2 concentration over time until it reaches the inlet concentration,
indicating that the solvent is saturated.

e The amount of CO2 absorbed can be calculated by integrating the difference between the
inlet and outlet CO2 concentrations over time.

e The CO2 loading is expressed as moles of CO2 absorbed per mole of ammonia in the
solvent.

Solvent Regeneration

 After absorption, transfer the CO2-rich solvent to a round-bottom flask. If significant
precipitation of ammonium bicarbonate has occurred, separate the solid by filtration.
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Heat the rich solvent (or the filtered solid) using a heating mantle connected to a temperature
controller. The regeneration temperature can be varied (e.g., 60-100°C).

The off-gas, containing the released CO2 and ammonia, is passed through a condenser to
recover water and ammonia.

The non-condensable gas (primarily COZ2) is collected and its volume is measured, or its
concentration is analyzed.

The regeneration efficiency is calculated as the ratio of the amount of CO2 recovered to the
amount of CO2 initially absorbed.

Analytical Methods

CO2 Loading: The CO2 loading in the rich solvent can be determined by titration. A common
method involves precipitating the carbonate and bicarbonate with barium chloride and then
titrating the excess hydroxide with a standard acid. Alternatively, a total inorganic carbon
(TIC) analyzer can be used.

Ammonia Concentration: The ammonia concentration in the lean and rich solvents can be
determined by titration with a standard acid (e.g., HCI or H2S04).

Gas Analysis: The concentration of CO2 in the gas streams can be measured using a gas
chromatograph with a thermal conductivity detector (TCD) or a non-dispersive infrared
(NDIR) sensor.

Experimental Workflow Diagram
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Caption: Laboratory-Scale Experimental Workflow.

Quantitative Data
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The following tables summarize key performance indicators for ammonia-based CO2 capture
systems, including data from studies that have incorporated organic solvents. It is important to
note that direct, comprehensive comparisons are challenging due to variations in experimental
conditions across different studies.

Table 1: CO2 Absorption Performance of Ammonia-Based Solvents

CO2 Loading
Solvent Temperature CO2 Removal
. (mol CO2/mol o Reference
Composition (°C) Efficiency (%)
NH3)
7 wt% Aqueous
25 0.6-0.8 90-99 [1]
NH3
11.25 wt% . o
Ambient ~0.3 (initial) 92.8-98.3 [2]
Aqueous NH3
2 M NH4HCO3 +
86.5% CO2
16.7% viv Room Temp. N/A [3]
release
Acetaldehyde
3 M NH3 + N/A (focus on
15 ~0.5-0.7 [4]
Promoters rate)

Table 2: Regeneration Performance of Ammonia-Based Solvents

Regeneration Regeneration .
Solvent Regeneration

Temperature Energy (MJ/kg . Reference
System Efficiency (%)

(°C) C02)

Chilled Ammonia
120 - 150 2.2-3.2 >90 [5]
Process

2 M NH4HCO3 +
68 (for solvent

16.7% viv 1.39 N/A [3]
recovery)

Acetaldehyde

Aqueous NH3
80 - 120 25-4.0 85-95 [6]
(general)
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Pilot-Scale Considerations

While extensive pilot-scale data for the specific ammonia-ethanol system is not widely
published, data from pilot plants using agueous ammonia and other amine-based solvents with
organic components provide valuable insights.[7][8][9]

A typical pilot plant for an ammonia-ethanol process would consist of:

e An Absorber: A packed column where the flue gas comes into contact with the lean
ammonia-ethanol solvent.

o A Precipitation/Crystallization Unit: A vessel designed to cool the rich solvent and allow for
the precipitation of ammonium bicarbonate.

o A Solid-Liquid Separator: A centrifuge or filter to separate the solid ammonium bicarbonate
from the lean solvent.

+ A Regenerator: A heated vessel (e.g., a calciner) to decompose the ammonium bicarbonate
and release high-purity CO2.

o Heat Exchangers: To recover heat and improve the overall energy efficiency of the process.

Pilot Plant Process Flow Diagram
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Caption: Simplified Pilot Plant Flow Diagram.

Conclusion and Future Outlook

The use of an ammonia-ethanol solvent system for carbon capture presents a promising
approach to reduce the energy penalty associated with solvent regeneration, a major
bottleneck in the commercial viability of post-combustion capture technologies. The ability of
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ethanol to act as an anti-solvent and promote the precipitation of ammonium bicarbonate
allows for a potentially more energy-efficient regeneration pathway.

This technical guide has provided a foundational overview of the core principles, experimental
methodologies, and available data for this system. Further research is required to optimize the
solvent composition, operating conditions (temperature, pressure), and process design to
maximize CO2 capture efficiency while minimizing energy consumption and operational costs.
Key areas for future investigation include:

o Detailed kinetic and thermodynamic modeling: To better understand the vapor-liquid-solid
equilibrium of the NH3-C2H50H-H20-CO2 system.

e Process optimization: To minimize ammonia slip and ethanol losses.

o Materials compatibility and corrosion studies: To ensure the long-term stability and safety of
the process equipment.

» Pilot-scale demonstration: To validate the laboratory-scale findings and assess the techno-
economic feasibility of the process at a larger scale.

The continued investigation of the ammonia-ethanol system and similar solvent blends holds
significant potential for advancing the field of carbon capture and contributing to a low-carbon
future.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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